N-allyl-3,4-dimethoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C22H23N3O4/c1-5-11-25(22(26)17-9-10-18(27-3)19(13-17)28-4)14-20-23-21(24-29-20)16-8-6-7-15(2)12-16/h5-10,12-13H,1,11,14H2,2-4H3
• InChI Key: HXSCBJILTHDPQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(CC=C)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

“N-allyl-3,4-dimethoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide” is a complex organic compound. It is a benzamide derivative, which is a class of compounds containing a carboxamido substituent attached to a benzene ring. Benzamides have been widely used in medical, industrial, biological and potential drug industries.

Molecular Structure Analysis

The molecular structure of a compound can often be determined using spectroscopic methods, such as Infrared (IR), Nuclear Magnetic Resonance (NMR), and elemental analysis.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Benzamides, for example, are known to participate in various chemical reactions due to the presence of the amide functional group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various laboratory techniques. For example, the molecular weight of a similar compound, N- (4-methylphenyl)- Benzamide, is 211.2591.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug discovery.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future directions for research on a compound depend on its potential applications. For benzamides, these compounds have been widely used in various fields, including medical, industrial, biological, and potential drug industries.